molecular formula C8H7N3O2 B8815640 2-Methylimidazo[1,2-a]pyrazine-3-carboxylic acid

2-Methylimidazo[1,2-a]pyrazine-3-carboxylic acid

Cat. No.: B8815640
M. Wt: 177.16 g/mol
InChI Key: CKSLEPZWEOJBLM-UHFFFAOYSA-N
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Description

2-Methylimidazo[1,2-a]pyrazine-3-carboxylic acid is a useful research compound. Its molecular formula is C8H7N3O2 and its molecular weight is 177.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H7N3O2

Molecular Weight

177.16 g/mol

IUPAC Name

2-methylimidazo[1,2-a]pyrazine-3-carboxylic acid

InChI

InChI=1S/C8H7N3O2/c1-5-7(8(12)13)11-3-2-9-4-6(11)10-5/h2-4H,1H3,(H,12,13)

InChI Key

CKSLEPZWEOJBLM-UHFFFAOYSA-N

Canonical SMILES

CC1=C(N2C=CN=CC2=N1)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of sodium hydroxide (1.754 g, 43.9 mmol) in water (25 ml) was added to crude ethyl 2-methylimidazo[1,2-a]pyrazine-3-carboxylate (4.5 g, 21.93 mmol). The reaction is exothermic and goes to completion in minutes without additional heating. The mixture was acidified with concentrated HCl to pH 5. The solution was injected onto a preparative C18 column and washed with water and then eluted with 20% CH3CN/water. The product fractions were combined and concentrate to yield 2-Methyl-imidazo[1,2-a]pyrazine-3-carboxylic acid (250 mg, 6%) as a tan solid. LCMS (Table 1, Method a) Rt=0.84 min, m/z 176.18 (M−H)−; 1H NMR (400 MHz, DMSO-d6) δ 9.12 (m, 2H), 8.12 (m, 1H), 2.66 (s, 3H).
Quantity
1.754 g
Type
reactant
Reaction Step One
Quantity
4.5 g
Type
reactant
Reaction Step One
Name
Quantity
25 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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